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Compound of Interest

Compound Name: lodine monochloride

Cat. No.: B123800

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of iodine monochloride (ICl), an
interhalogen compound with significant applications in organic synthesis and various industrial
processes. This document details its chemical and physical properties, provides in-depth
experimental protocols for its synthesis, and outlines its key reactions and safety
considerations.

Properties of lodine Monochloride

lodine monochloride is a reddish-brown, volatile solid or liquid with a pungent odor.[1] Due to
the difference in electronegativity between iodine and chlorine, the I-Cl bond is polar, making
the molecule a good source of electrophilic iodine (1+).[2][3] It exists in two crystalline
polymorphs: the stable a-form (black needles, red by transmitted light) and the metastable [3-
form (black platelets, reddish-brown by transmitted light).[2][4]

Physical Properties

The physical properties of iodine monochloride are summarized in the table below. The
compound's melting point is near room temperature, meaning it can exist as either a solid or a
liquid under typical laboratory conditions.[5]
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Property Value References
Molecular Formula ICI [2]

Molar Mass 162.36 g/mol [5]1[6]
Appearance Reddish-brown solid or liquid [2][5]

Melting Point S(;orm: 27.2 °C; B-form: 13.9 214

Boiling Point 97.4 °C (decomposes) [51[7]
Density 3.10 g/lcm3 at 25 °C [8]

Soluble in alcohol, ether, acetic
Solubility acid, carbon disulfide. [519]

Decomposes in water.

Dipole Moment ~1.2D [8]

Chemical Properties

lodine monochloride is a reactive compound and a strong oxidizing agent.[1][5] It is corrosive
to metals and biological tissues.[1][5] Its chemical behavior is dominated by the polar nature of
the I-Cl bond.

o Reaction with Water: It reacts with water to form hydrochloric acid, iodine, and iodic acid.[2]
The reaction can be summarized by the following equation: 5 ICl + 3 H20 — 5 HCI + HIOs +
2 12.[2]

o Lewis Acidity: lodine monochloride acts as a Lewis acid, forming adducts with Lewis
bases.[2]

e Reactions with Organic Compounds: It is a valuable reagent in organic synthesis. It is used
for the iodination of aromatic compounds, the cleavage of C-Si bonds, and the addition to
alkenes to form chloro-iodo alkanes.[2][4] The Wijs solution, which is iodine monochloride
dissolved in acetic acid, is used to determine the iodine value of fats and oils.[2]

Synthesis of lodine Monochloride
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The most common method for the synthesis of iodine monochloride is the direct reaction of
elemental iodine with chlorine gas.[4] The reaction is exothermic and proceeds readily.

Synthesis Workflow

The general workflow for the synthesis of iodine monochloride from iodine and chlorine gas is
depicted below.

lodine (I2) Crystals

Exothermic Reaction »| Brown ICI Vapor Condensation Collection of Liquid ICI

Diagram 1: General Synthesis Workflow of lodine Monochloride
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Diagram 2: Key Reactions of lodine Monochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to lodine Monochloride:
Synthesis and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123800#iodine-monochloride-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://en.wikipedia.org/wiki/Iodine_monochloride
https://www.chemicalbook.com/article/uses-and-hazards-of-iodine-monochloride.htm
https://www.chemeurope.com/en/encyclopedia/Iodine_monochloride.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-iodine-monochloride-properties-handling-and-safety-is
https://www.sigmaaldrich.com/JP/ja/product/sigald/208221
https://calibrechem.com/blog/iodine-monochloride-in-pharmaceutical-intermediates-and-halogenation-chemistry/
https://www.webqc.org/compound-Iodine+monochloride-ICl.html
https://wap.guidechem.com/question/what-are-the-characteristics-o-id167961.html
https://www.benchchem.com/product/b123800#iodine-monochloride-synthesis-and-properties
https://www.benchchem.com/product/b123800#iodine-monochloride-synthesis-and-properties
https://www.benchchem.com/product/b123800#iodine-monochloride-synthesis-and-properties
https://www.benchchem.com/product/b123800#iodine-monochloride-synthesis-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

